Cas no 107017-72-1 ((1-Aminocyclopropyl)methanol)

• Product Name: (1-Aminocyclopropyl)methanol
• CAS No: 107017-72-1
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD01318221
• CID: 62660
• PubChem ID: 14146220
• Update Time: 2025-06-29

(1-Aminocyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Aminocyclopropyl)methanol
• 1-AMINOCYCLOPROPYL-METHANOL
• 1-AMINO-CYCLOPROPANOL HCL
• 1-AMINO-CYCLOPROPANEMETHANOL HYDROCHLORIDE
• 1-Aminocyclopropanemethanol
• 1-AMINO-CYCLOPROPANEMETHANOL
• aMino(cyclopropyl)Methanol
• 1-AMinocyclopropaneMethan...
• 1-Amino-Cyaclopropanemethanol
• 1-Amino-1-cyclopropanemethanol
• CyclopropaneMethanol, 1-aMino-
• 1-AMino-1-(hydroxyMethyl)cyclopropane
• Cyclopropanemethanol, amino-
• Cyclopropanemethanol,1-amino-
• 1-aminocyclopropanmethanol
• 1-amino-cyclopropanmethanol
• (1-amino-cyclopropyl)methanol
• 1-Aminocyclopropane-1-methanol
• Jsp000624
• (1-Amino-cyclopropyl)-methanol
• OBMKZINZPBARIK-UHFFFAOYSA-N
• 1-Amino-1-hydroxymethylcyclopropane
• (1-hydroxymethyl-cyclopropyl)-amine
• AMY5592
• MFCD01318221
• AC-1482
• SY047102
• PB26047
• AKOS006344998
• EN300-107702
• FT-0650507
• J-500114
• PS-17358
• 107017-72-1
• DTXSID20556559
• 1-Amino-cyclopropanemethanol ,97%
• DB-005668

• MDL： MFCD01318221
• Inchi： 1S/C4H9NO/c5-4(3-6)1-2-4/h6H,1-3,5H2
• InChI Key： OBMKZINZPBARIK-UHFFFAOYSA-N
• SMILES： OCC1(CC1)N

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -1

Experimental Properties

• Density: 1.119
• Boiling Point: 143.2℃ at 760 mmHg
• Flash Point: 40.4°C
• Refractive Index: 1.517
• PSA: 46.25000
• LogP: 0.17030

Additional information on (1-Aminocyclopropyl)methanol

(1-Aminocyclopropyl)methanol: A Comprehensive Overview

(1-Aminocyclopropyl)methanol, also known by its CAS number 107017-72-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique cyclopropane ring structure, has garnered attention due to its potential in drug discovery and as a building block in organic synthesis. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The structure of (1-Aminocyclopropyl)methanol consists of a cyclopropane ring substituted with an amino group and a hydroxymethyl group. This configuration imparts the molecule with unique electronic and steric properties, making it an attractive candidate for exploring novel chemical reactions and biological activities. Researchers have employed this compound in the development of bioactive molecules, particularly in the context of peptide synthesis and the creation of cyclic structures with potential therapeutic applications.

Recent studies have focused on the synthesis of (1-Aminocyclopropyl)methanol through various routes, including transition-metal-catalyzed reactions and organocatalytic processes. These methods not only enhance the efficiency of production but also open avenues for the creation of more complex derivatives. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of biaryl compounds with this moiety, expanding its utility in medicinal chemistry.

In terms of biological activity, (1-Aminocyclopropyl)methanol has shown promise as a precursor for peptide-based drugs. Its ability to form stable amide bonds makes it a valuable component in the synthesis of bioactive peptides. Additionally, research into its interactions with biological systems has revealed potential applications in neuropharmacology, where it may serve as a lead compound for developing agents targeting specific receptors or enzymes.

The versatility of (1-Aminocyclopropyl)methanol extends to its role as an intermediate in the synthesis of more complex molecules. For example, recent work has demonstrated its use in constructing macrocyclic compounds, which are of interest due to their potential as antibiotics or anticancer agents. The cyclopropane ring's inherent strain provides opportunities for exploring novel ring-opening reactions, further broadening its synthetic utility.

From an environmental perspective, researchers have also investigated the degradation pathways of (1-Aminocyclopropyl)methanol. Understanding its fate in different ecosystems is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, this compound undergoes hydrolysis or microbial degradation, which are important considerations for its industrial applications.

In conclusion, (1-Aminocyclopropyl)methanol, CAS number 107017-72-1, stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable asset in both academic and industrial settings.